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Compound of Interest

Compound Name: 4-Ethoxybenzyl alcohol

Cat. No.: B1583370

This technical guide provides a comprehensive overview of 4-ethoxybenzyl alcohol, a
versatile aromatic alcohol with significant applications in organic synthesis and pharmaceutical
development. The information is tailored for researchers, scientists, and professionals in drug

development, offering detailed data, experimental protocols, and visual representations of key
processes.

Nomenclature and Identification

o |[UPAC Name: (4-ethoxyphenyl)methanol[1][2]

e Synonyms: 4-Ethoxybenzyl alcohol, p-Ethoxybenzyl alcohol, Benzenemethanol, 4-ethoxy-,
4-Ethoxybenzenemethanol, (4-Ethoxyphenyl)methanol #, [4-(ethyloxy)phenyllmethanol, (4-
ethoxyphenyl)methan-1-ol[2][3][4][5]

Chemical and Physical Properties

The following table summarizes the key quantitative data for 4-ethoxybenzyl alcohol.
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Property Value Source
Molecular Formula CoH1202 [L][2][3][6][7]
Molecular Weight 152.19 g/mol [11[31[61[7]
CAS Number 6214-44-4 [1][2]13]
Melting Point 27 °C [41[6]

Boiling Point 153-154 °C @ 25 Torr [4]

1S/C9H1202/c1-2-11-9-5-3-
InChl 8(7-10)4-6-9/h3- [1][3114]
6,10H,2,7H2,1H3

UKFLLQIRBABMKF-
InChiKey [1][3]14]
UHFFFAOYSA-N

Canonical SMILES CCOCclccc(CO)ccl [4]16]

Experimental Protocols: Synthesis of 4-
Ethoxybenzyl Alcohol

4-Ethoxybenzyl alcohol is commonly synthesized through the reduction of 4-
ethoxybenzaldehyde. Below are detailed methodologies for common laboratory and potential
scale-up syntheses.

1. Synthesis via Sodium Borohydride Reduction[8]

o Materials:

o

4-ethoxybenzaldehyde (3.3 g, 22 mmol)

o

Sodium borohydride (830 mg, 22 mmol)

[¢]

Absolute ethanol (25 mL)

[¢]

Dilute hydrochloric acid
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o Ethyl acetate

o Magnesium sulfate (MgSQOa)

e Procedure:

o Combine 4-ethoxybenzaldehyde and sodium borohydride in absolute ethanol.

o Stir the mixture at room temperature until the reaction is complete (monitoring by TLC is
recommended).

o Pour the reaction mixture into dilute hydrochloric acid.
o Extract the aqueous layer with ethyl acetate.

o Separate the organic phase and perform two additional extractions of the aqueous phase
with ethyl acetate.

o Combine all organic phases and dry over magnesium sulfate.

o Evaporate the solvent under reduced pressure.

o Purify the resulting product by silica gel chromatography to yield 4-ethoxybenzyl alcohol.
2. Synthesis via Catalytic Hydrogenation[9]
o Materials:

o 4-ethoxybenzaldehyde (150 kg)

o Anhydrous ethanol (400 kg)

o Palladium on carbon (Pd/C, 1.5 kg)

o Hydrogen gas (Hz)
e Procedure:

o Dissolve 4-ethoxybenzaldehyde in anhydrous ethanol in a suitable reactor.
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[e]

Add the Pd/C catalyst to the solution.

o

Introduce hydrogen gas into the reactor.

Heat the mixture to reflux and maintain for 6 hours.

[¢]

[¢]

After the reaction is complete, filter the mixture to remove the catalyst.

[e]

Recover the solvent from the filtrate by distillation under reduced pressure to obtain 4-
ethoxybenzyl alcohol as a light yellow liquid (Yield: 99%).

Applications in Pharmaceutical Synthesis

4-Ethoxybenzyl alcohol is a key intermediate in the synthesis of various pharmaceuticals.[3]
Its derivatives have shown potential in treating neurological disorders, inflammatory conditions,
and infectious diseases.[3] A notable application is in the preparation of intermediates for
Dapagliflozin, a sodium-glucose co-transporter 2 (SGLT2) inhibitor used for treating type 2
diabetes.[9]

Below is a logical workflow illustrating the role of 4-ethoxybenzyl alcohol in the synthesis of a
Dapagliflozin intermediate.[9]
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Workflow: Synthesis of Dapagliflozin Intermediate

Synthesis of 4-Ethoxybenzyl Alcohol

4-ethoxybenzaldehyde

(e.g., NaBH4 or H2/Pd-C)

Reduction

Intermediate Synthesis

4-Ethoxybenzyl alcohol 4-bromoacetanilide

+ 4-brpmoacetanilide
in Ethyl| Acetate with HF

Dapagliflozin_Intermediate

General Synthesis Pathway

e.g., Esterification,
Etherification

Click to download full resolution via product page

Substituted
Benzyl Alcohol

Substituted
Benzaldehyde

Reducing Agent Reduction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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